Cas no 16698-52-5 (Sodium 3,4-dihydro-2H-pyran-2-carboxylate)

Sodium 3,4-dihydro-2H-pyran-2-carboxylate is a versatile organic intermediate with applications in pharmaceutical and fine chemical synthesis. Its pyran ring structure and carboxylate functionality make it a valuable building block for heterocyclic compounds. The sodium salt form enhances solubility in polar solvents, facilitating its use in aqueous reaction conditions. This compound is particularly useful in the preparation of chiral ligands, catalysts, and bioactive molecules due to its stable yet reactive nature. Its synthetic utility is further underscored by its compatibility with various coupling and cyclization reactions. Proper handling under inert conditions is recommended to maintain stability.
Sodium 3,4-dihydro-2H-pyran-2-carboxylate structure
16698-52-5 structure
Product Name:Sodium 3,4-dihydro-2H-pyran-2-carboxylate
CAS No:16698-52-5
MF:C6H7NaO3
MW:150.107753038406
CID:187608
PubChem ID:23665163
Update Time:2025-06-07

Sodium 3,4-dihydro-2H-pyran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Sodium 3,4-dihydro-2H-pyran-2-carboxylate
    • 2H-Pyran-2-carboxylicacid, 3,4-dihydro-, sodium salt (1:1)
    • 3,4-Dihydro-2 H-pyran-2-carboxylic acid,sodium salt
    • 3,4-Dihydro-2H-pyran-2-carbonsaeure,Natrium-Salz
    • sodium salt of 3,4-dihydro-2H-pyran-2-carboxylic acid
    • 3,4-Dihydro-2H-pyran-2-carboxylic acid sodium salt
    • MFCD00006562
    • sodium;3,4-dihydro-2H-pyran-2-carboxylate
    • A920897
    • NS00052300
    • SCHEMBL1820965
    • SY343192
    • 3,4-dihydro-2H-pyran-2 carboxylic acid sodium salt
    • Sodium3,4-dihydro-2H-pyran-2-carboxylate
    • AKOS006282825
    • QLCKHRQGBNMBPB-UHFFFAOYSA-M
    • 16698-52-5
    • MDL: MFCD00006562
    • Inchi: 1S/C6H8O3.Na/c7-6(8)5-3-1-2-4-9-5;/h2,4-5H,1,3H2,(H,7,8);/q;+1/p-1
    • InChI Key: QLCKHRQGBNMBPB-UHFFFAOYSA-M
    • SMILES: [Na+].O1C=CCCC1C(=O)[O-]

Computed Properties

  • Exact Mass: 150.02900
  • Monoisotopic Mass: 150.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4A^2

Experimental Properties

  • Density: 1.243
  • Boiling Point: 278.3°C at 760 mmHg
  • Flash Point: 122.5°C
  • PSA: 49.36000
  • LogP: -0.57100

Sodium 3,4-dihydro-2H-pyran-2-carboxylate Security Information

  • Storage Condition:Sealed in dry,Room Temperature

Sodium 3,4-dihydro-2H-pyran-2-carboxylate Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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